Cas no 298215-13-1 (2-chloro-3-{[(4-fluorophenyl)methyl]amino}-1,4-dihydronaphthalene-1,4-dione)

• Product Name: 2-chloro-3-{[(4-fluorophenyl)methyl]amino}-1,4-dihydronaphthalene-1,4-dione
• CAS No: 298215-13-1
• MF: C₁₇H₁₁ClFNO₂
• MW: 315.726146936417
• MDL: MFCD00954806
• CID: 4644103
• Update Time: 2025-08-04

2-chloro-3-{[(4-fluorophenyl)methyl]amino}-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-{[(4-fluorophenyl)methyl]amino}-1,4-dihydronaphthalene-1,4-dione
• 1,4-Naphthalenedione, 2-chloro-3-[[(4-fluorophenyl)methyl]amino]-

• MDL： MFCD00954806
• Inchi： 1S/C17H11ClFNO2/c18-14-15(20-9-10-5-7-11(19)8-6-10)17(22)13-4-2-1-3-12(13)16(14)21/h1-8,20H,9H2
• InChI Key： UWRIIZUBNRGKQC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)C(NCC2=CC=C(F)C=C2)=C1Cl

Additional information on 2-chloro-3-{[(4-fluorophenyl)methyl]amino}-1,4-dihydronaphthalene-1,4-dione

Comprehensive Overview of 2-chloro-3-{[(4-fluorophenyl)methyl]amino}-1,4-dihydronaphthalene-1,4-dione (CAS No. 298215-13-1)

2-chloro-3-{[(4-fluorophenyl)methyl]amino}-1,4-dihydronaphthalene-1,4-dione (CAS No. 298215-13-1) is a synthetic organic compound belonging to the naphthoquinone derivatives class. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The presence of both chloro and fluoro substituents in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its role as a precursor for bioactive molecules, given its unique structural features.

The compound's systematic name, 2-chloro-3-{[(4-fluorophenyl)methyl]amino}-1,4-dihydronaphthalene-1,4-dione, reflects its intricate molecular architecture. The naphthalene-1,4-dione core is a well-studied scaffold in medicinal chemistry, often associated with redox-active properties. The addition of a 4-fluorophenyl group and an amino linkage introduces further versatility, enabling interactions with biological targets. This has led to investigations into its potential as a building block for drug discovery, particularly in areas like kinase inhibition and antimicrobial agents.

Recent trends in scientific literature highlight a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of a fluoro group in 2-chloro-3-{[(4-fluorophenyl)methyl]amino}-1,4-dihydronaphthalene-1,4-dione aligns with this trend, making it a subject of study in drug design. Additionally, the compound's chloro substituent contributes to its electrophilic character, which is advantageous in cross-coupling reactions widely used in organic synthesis.

From an industrial perspective, CAS No. 298215-13-1 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to optimize its production, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing. The compound's potential applications in photodynamic therapy and materials science further underscore its relevance in cutting-edge research.

In analytical chemistry, 2-chloro-3-{[(4-fluorophenyl)methyl]amino}-1,4-dihydronaphthalene-1,4-dione is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, which are critical for its use in high-value applications. The compound's stability under various conditions is also a topic of investigation, as it influences its handling and storage requirements.

Given the increasing demand for specialty chemicals in the pharmaceutical and agrochemical sectors, CAS No. 298215-13-1 represents a promising candidate for further development. Its unique combination of functional groups opens doors to innovative applications, from bioconjugation to molecular probes. As research progresses, this compound is expected to play a pivotal role in advancing both academic and industrial projects.

In summary, 2-chloro-3-{[(4-fluorophenyl)methyl]amino}-1,4-dihydronaphthalene-1,4-dione (CAS No. 298215-13-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural complexity and functional diversity make it a valuable asset in modern chemistry, driving innovation in drug discovery, materials science, and beyond.